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  • Product: (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride
  • CAS: 1158226-76-6

Core Science & Biosynthesis

Foundational

Thermodynamic Stability of (2-Methoxyethyl)(2-pyridinylmethyl)amine Hydrochloride: A Technical Guide

Executive Summary & Molecular Architecture (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride (CAS No.: 1158226-76-6) is a highly versatile secondary amine building block frequently utilized in the synthesis of targe...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Molecular Architecture

(2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride (CAS No.: 1158226-76-6) is a highly versatile secondary amine building block frequently utilized in the synthesis of targeted therapeutics, chelating agents, and complex active pharmaceutical ingredients (APIs). Understanding its thermodynamic stability is paramount for drug development professionals, as the molecule's physical and chemical integrity directly dictates downstream formulation viability, shelf-life, and bioavailability.

The molecular architecture of this compound features three distinct reactive domains:

  • A Secondary Amine Core: The primary site of protonation (hydrochloride salt formation), governing the molecule's solubility and crystalline lattice energy.

  • A Pyridine Ring: An aromatic nitrogenous system susceptible to electrophilic oxidation, though its reactivity is heavily modulated by the adjacent protonated amine.

  • A 2-Methoxyethyl Ether Linkage: A flexible, hydrophilic arm that influences the overall hygroscopicity and solvation dynamics of the crystal lattice.

This whitepaper synthesizes field-proven insights to deconstruct the thermodynamic stability of this specific hydrochloride salt, providing researchers with self-validating experimental workflows to ensure structural integrity during drug development.

Mechanistic Foundations of Thermodynamic Stability

Evaluating the stability of an amine hydrochloride salt requires moving beyond simple thermal stress tests to understand the fundamental thermodynamic drivers of degradation: microenvironmental pH shifts and oxidative susceptibility.

Salt Disproportionation and Microenvironmental pH

A critical developmental risk associated with pharmaceutical salts is their propensity to undergo unintended disproportionation—a thermodynamic reversion from the salt form back to the free base and its counter-ion[1]. For (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride, this process is primarily mediated by moisture and excipient interactions.

When the solid salt is exposed to high relative humidity (RH), water vapor adsorbs onto the crystal surface, creating a microscopic aqueous layer. If formulated with basic excipients (e.g., magnesium stearate), this moisture facilitates a shift in the microenvironmental pH[2]. If the microenvironmental pH exceeds the pHmax​ (the pH at which the solubility of the salt and free base are in equilibrium), the lattice thermodynamically favors dissociation[3]. The free base of (2-Methoxyethyl)(2-pyridinylmethyl)amine is an oil or low-melting solid at room temperature; thus, disproportionation leads to a catastrophic loss of crystalline integrity, drastically altering the dissolution profile and bioavailability[4].

Inductive Stabilization Against N-Oxidation

Pyridine rings are notoriously susceptible to oxidation, readily forming pyridine N-oxides in the presence of reactive oxygen species (ROS) or peroxides[5]. However, the thermodynamic stability of the pyridine ring in this specific molecule is artificially enhanced by its salt form.

The secondary amine has a higher pKa (~9.5) compared to the pyridine nitrogen (~5.2). Consequently, the hydrochloride salt selectively protonates the secondary amine. The resulting positively charged ammonium group exerts a strong inductive electron-withdrawing effect (-I effect) across the methylene bridge. This thermodynamic "pull" of electron density away from the pyridine ring significantly reduces the nucleophilicity of the pyridine nitrogen, rendering it highly resistant to N-oxidation compared to its free-base counterpart[6].

Quantitative Stability Profiling

To establish a baseline for thermodynamic evaluation, the following tables summarize the critical physicochemical parameters and the expected stability matrix under accelerated conditions.

Table 1: Physicochemical & Thermodynamic Parameters
ParameterValue / CharacteristicMechanistic Implication
Molecular Weight 202.68 g/mol (Salt) / 166.22 g/mol (Base)High mass fraction of API relative to counter-ion.
Primary Protonation Site Secondary Amine ( NH2+​ )Drives crystalline lattice energy and hydrogen bonding.
Hygroscopicity Moderate to HighEther oxygen and chloride ion act as strong water-sorption sites.
Oxidation Potential Low (in Salt Form)Inductive deactivation of pyridine ring prevents N-oxide formation.
Table 2: Accelerated Solid-State Stability Matrix (ICH Q1A)
Stress ConditionTimeframePrimary Thermodynamic RiskExpected Outcome
40°C / 75% RH 6 MonthsMoisture-induced disproportionation.Stable if isolated; risk of free-base formation if mixed with basic excipients.
80°C (Dry) 2 WeeksThermal lattice degradation.High stability; melting point/decomposition typically >150°C.
Oxidative (3% H2​O2​ ) 24 HoursPyridine N-oxidation.Highly resistant due to ammonium inductive effect.

Self-Validating Experimental Workflows

To ensure scientific integrity, stability testing cannot be conducted in isolation. The following protocols are designed as self-validating systems , where the output of one analytical technique directly dictates the parameters and validation of the next.

Protocol 1: Dynamic Vapor Sorption (DVS) for Hygroscopicity

Causality: Water acts as a plasticizer, lowering the glass transition temperature and enabling the molecular mobility required for disproportionation. DVS quantifies this thermodynamic risk.

  • Sample Preparation: Load 10–15 mg of the hydrochloride salt into a quartz DVS pan.

  • Isotherm Cycle: Program a dual-cycle isotherm from 0% to 90% RH in 10% increments at 25°C.

  • Equilibrium Criterion: Set the mass change threshold to dm/dt<0.002%/min before advancing to the next RH step.

  • Validation Step (Critical): Immediately upon completion of the desorption cycle, analyze the sample via powder X-Ray Diffraction (pXRD). Reasoning: If the mass returns to baseline but the pXRD pattern has altered, the moisture induced a thermodynamically irreversible polymorphic transition rather than simple surface adsorption.

Protocol 2: Thermal Profiling (DSC / TGA)

Causality: Identifying the exact temperature of solvent loss versus lattice collapse prevents misattributing degradation pathways during formulation heating (e.g., hot-melt extrusion).

  • TGA Execution: Run Thermogravimetric Analysis (TGA) from 25°C to 300°C at 10°C/min under a dry nitrogen purge. Identify the onset of mass loss (indicating desolvation or HCl volatilization).

  • DSC Execution: Using a hermetically sealed aluminum pan with a pinhole, run Differential Scanning Calorimetry (DSC) up to 20°C below the TGA degradation onset.

  • Validation Step: The endothermic integration of the DSC melt must be cross-referenced with TGA mass loss. An endotherm without mass loss confirms a true thermodynamic melt; an endotherm with simultaneous mass loss indicates concurrent decomposition (loss of HCl).

Protocol 3: Excipient Compatibility & Microenvironmental pH

Causality: Excipients contain reactive impurities (e.g., peroxides in PEGs, basicity in magnesium stearate) that alter the thermodynamic equilibrium of the salt[2].

  • Binary Mixtures: Create 1:1 (w/w) mixtures of the API with target excipients.

  • Moisture Spiking: Add 5% (w/w) HPLC-grade water to the mixtures to simulate microenvironmental mobility.

  • Incubation & Analysis: Seal in glass vials, incubate at 50°C for 14 days, and analyze via LC-MS.

  • Validation Step: Monitor specifically for the appearance of the free base (loss of chloride counter-ion) and N-formyl degradants, which are classic markers of amine-excipient incompatibilities.

Visualizing Degradation and Validation

The following diagrams map the logical relationships between environmental stressors, thermodynamic responses, and the corresponding analytical validation workflows.

G A (2-Methoxyethyl)(2-pyridinylmethyl)amine HCl (Thermodynamically Stable Salt) B Moisture Ingress (High RH %) A->B Microenvironmental pH Shift C Oxidative Stress (Peroxides) A->C ROS Exposure D Salt Disproportionation (Free Base + HCl) B->D Excipient Interaction E Pyridine N-Oxidation (Thermodynamically Suppressed) C->E Inductive Deactivation by -NH2+ Group

Caption: Thermodynamic degradation pathways and stabilizing mechanisms of the hydrochloride salt.

Workflow N1 1. Thermal Profiling (DSC / TGA) N2 2. Moisture Sorption (DVS) N1->N2 N3 3. Solid-State Integrity (pXRD) N2->N3 N4 4. Chemical Stability (LC-MS) N3->N4

Caption: Sequential experimental workflow for solid-state thermodynamic stability validation.

References

  • [1] PHYSICAL STABILITY OF PHARMACEUTICAL SALTS AND COCRYSTALS IN DRUG PRODUCT ENVIRONMENT. University of Minnesota Digital Conservancy.

  • [4] Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. National Institutes of Health (NIH).

  • [3] Stability of pharmaceutical salts in solid oral dosage forms. ResearchGate.

  • [2] Reactive impurities in large and small molecule pharmaceutical excipients – A review. ResearchGate.

  • [5] A General [3 + 2 + 1] Annulation Strategy for the Preparation of Pyridine N-Oxides. Organic Letters - ACS Publications.

  • [6] Pyridine-N-oxide. Wikipedia.

Sources

Exploratory

Technical Whitepaper: Physicochemical Profiling and Analytical Characterization of (2-Methoxyethyl)(2-pyridinylmethyl)amine Hydrochloride

Executive Summary & Strategic Utility (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride (CAS: 1158226-76-6) is a highly versatile, multidentate building block utilized extensively in modern medicinal chemistry and t...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Utility

(2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride (CAS: 1158226-76-6) is a highly versatile, multidentate building block utilized extensively in modern medicinal chemistry and transition-metal catalysis [1]. Structurally, the compound features a secondary amine core flanked by a hydrogen-bond accepting ether moiety and a pyridine ring [2]. This specific N-C-C-N-C-C-O motif allows the molecule to act as an exceptional bidentate or tridentate ligand, making it a critical intermediate in the synthesis of kinase inhibitors, CNS-active pharmacophores, and radiopharmaceutical chelators.

This guide provides an in-depth technical analysis of its molecular weight, exact mass, synthetic methodology, and the analytical protocols required for its rigorous characterization.

Quantitative Data & Molecular Metrics

In pharmaceutical development, distinguishing between the average molecular weight and the exact monoisotopic mass is critical for downstream analytical validation [3]. The average molecular weight accounts for the natural isotopic distribution of elements and is used for bulk stoichiometric calculations. Conversely, High-Resolution Mass Spectrometry (HRMS) relies on the exact monoisotopic mass—the mass of the molecule calculated using the most abundant isotope of each element (e.g., ^12C, ^1H, ^14N, ^16O, ^35Cl) [3].

Below is the consolidated physicochemical profile of the compound:

Physicochemical PropertyValue
Compound Name (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride
CAS Number 1158226-76-6
Molecular Formula C9H15ClN2O (Salt) / C9H14N2O (Free Base)
Average Molecular Weight 202.68 g/mol (Salt) / 166.22 g/mol (Free Base)
Monoisotopic Exact Mass 202.0873 Da (Salt) / 166.1106 Da (Free Base)
ESI+ Precursor Ion [M+H]^+^ m/z 167.1184
SMILES COCCNCC1=CC=CC=N1.Cl

Synthetic Methodology (Self-Validating Workflow)

The most efficient and scalable route to synthesize this secondary amine is via the reductive amination of 2-pyridinecarboxaldehyde with 2-methoxyethylamine.

Causality of Reagent Selection: Sodium triacetoxyborohydride (NaBH(OAc)3) is explicitly selected over sodium cyanoborohydride (NaBH3CN) or sodium borohydride (NaBH4) due to its superior chemoselectivity, milder reducing power, and lower toxicity profile [4]. NaBH(OAc)3 efficiently reduces the transient iminium ion without reducing the precursor aldehyde, thereby preventing the formation of undesired primary alcohol byproducts and avoiding over-alkylation to a tertiary amine [4].

Protocol 1: Reductive Amination & Salt Formation
  • Imine Condensation: Dissolve 2-pyridinecarboxaldehyde (1.0 eq) and 2-methoxyethylamine (1.05 eq) in anhydrous 1,2-dichloroethane (DCE). Stir at room temperature for 1 hour to allow quantitative imine formation.

  • Selective Reduction: Add NaBH(OAc)3 (1.4 eq) portion-wise to the reaction mixture. The mild nature of this hydride donor ensures the selective reduction of the iminium intermediate [4]. Stir the mixture for 4-6 hours at room temperature.

  • Quenching & Extraction: Quench the reaction with saturated aqueous NaHCO3 to neutralize the acetic acid byproduct. Extract the free base into dichloromethane (DCM), wash with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

  • Hydrochloride Salt Precipitation: Dissolve the crude free base in a minimal volume of anhydrous diethyl ether. Dropwise, add a 4M solution of HCl in dioxane. The hydrochloride salt will immediately precipitate as a crystalline solid. Filter, wash with cold ether, and dry under high vacuum to yield the target compound.

Synthesis R1 2-Pyridinecarboxaldehyde (C6H5NO) Imine Imine Intermediate (Transient) R1->Imine Condensation (-H2O) R2 2-Methoxyethylamine (C3H9NO) R2->Imine FreeBase Free Base (C9H14N2O) Imine->FreeBase NaBH(OAc)3 Reductive Amination Salt HCl Salt Product (C9H15ClN2O) FreeBase->Salt HCl/Dioxane Precipitation

Synthetic workflow for (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride.

Analytical Characterization Protocol (LC-HRMS)

To validate the exact mass and purity of the synthesized compound, Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) is employed. This self-validating protocol ensures that the isotopic envelope matches the theoretical molecular formula and distinguishes the target from isobaric impurities [5].

Protocol 2: LC-HRMS Exact Mass Validation
  • Sample Preparation: Dissolve the HCl salt in LC-MS grade water/acetonitrile (50:50, v/v) to a final concentration of 1 µg/mL.

  • Chromatographic Separation: Inject 2 µL onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size). Utilize a gradient elution of Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid).

  • Ionization & Detection: Operate the Time-of-Flight (TOF) or Orbitrap mass spectrometer in ESI+ mode. The acidic mobile phase facilitates the protonation of the secondary amine, generating the[M+H]^+^ ion [5].

  • Data Acquisition & Analysis: Extract the ion chromatogram for the exact mass of m/z 167.1184 (± 5 ppm mass tolerance).

  • Structural Confirmation via CID: Perform Collision-Induced Dissociation (CID) to observe characteristic fragmentation. The molecule will predictably fragment via the neutral loss of the methoxy group (-CH3OH) or via alpha cleavage at the secondary amine, yielding a highly stable pyridinylmethyl cation.

Fragmentation Parent [M+H]+ Precursor m/z 167.1184 Frag1 Loss of Methoxy (-CH3OH) m/z 135.0922 Parent->Frag1 CID Energy Neutral Loss Frag2 Pyridinylmethyl Cation m/z 92.0500 Parent->Frag2 Alpha Cleavage C-N Bond Rupture

Proposed ESI+ fragmentation pathway for the[M+H]+ free base precursor.

References

  • Bioanalysis Zone - High-resolution mass spectrometry: more than exact mass. Available at:[Link]

  • The Journal of Organic Chemistry (ACS) - Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Available at:[Link]

  • FILAB - High resolution mass spectrometry (HRMS) analysis in the laboratory. Available at: [Link]

Foundational

mechanism of action of (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride in catalysis

An in-depth technical whitepaper on the structural dynamics, mechanistic pathways, and practical applications of (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride in advanced transition metal catalysis. Executive Su...

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Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical whitepaper on the structural dynamics, mechanistic pathways, and practical applications of (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride in advanced transition metal catalysis.

Executive Summary

In the realm of homogeneous transition metal catalysis, catalyst lifespan and turnover efficiency are frequently limited by the degradation of the active species into inactive aggregates (e.g., palladium black). As a Senior Application Scientist, I frequently implement hemilabile ligand architectures to circumvent these deactivation pathways.

(2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride is a highly versatile, commercially available ligand precursor. Once neutralized, it acts as an N,N,O-tridentate ligand. Its unique architecture—combining a strongly coordinating pyridine ring, a reactive secondary amine, and a weakly coordinating (hemilabile) methoxyethyl ether arm—enables dynamic coordination environments. This whitepaper dissects the causality behind its mechanism of action, focusing on its role in metal-ligand bifunctional catalysis and the stabilization of low-valent catalytic intermediates[1],[2].

Structural Dynamics & Coordination Chemistry

The strategic design of (2-Methoxyethyl)(2-pyridinylmethyl)amine relies on the concept of Hard-Soft Acid-Base (HSAB) mismatch . Late transition metals commonly used in cross-coupling and hydrogenation (such as Ru(II) and Pd(II)) are relatively "soft" acids.

  • The N,N-Chelate (The Anchor): The pyridine nitrogen and the secondary amine nitrogen are soft/borderline donors that bind irreversibly to the metal center, forming a thermodynamically stable metallacycle.

  • The O-Donor (The Hemilabile Arm): The ether oxygen of the methoxyethyl group is a "hard" donor. Its bond with the soft metal center is kinetically labile[3].

During the catalytic resting state, the oxygen atom coordinates to the metal, satisfying its valency and preventing bimolecular degradation. However, upon the approach of a substrate, the weak M–O bond readily cleaves, opening a vacant coordination site without requiring the complete dissociation of the ligand[1].

Hemilability A Resting State (N,N,O-Coordinated) B Substrate Approach (Steric Trigger) A->B M-O Cleavage C Active Catalyst (N,N-Coordinated) B->C Substrate Binding D Product Release (O-Recoordination) C->D Catalytic Turnover D->A Regeneration

Fig 1: Hemilabile coordination dynamics of the N,N,O-ligand during a catalytic cycle.

Mechanisms of Action in Catalysis

The utility of this ligand is best demonstrated through two distinct mechanistic pathways: Outer-Sphere Bifunctional Catalysis and Inner-Sphere Cross-Coupling.

Case Study A: Ruthenium-Catalyzed Transfer Hydrogenation (Bifunctional Mechanism)

In Noyori-type transfer hydrogenation, the secondary amine (–NH–) of the ligand is not merely a structural anchor; it actively participates in the bond-breaking and bond-making process[2].

When coordinated to Ruthenium, the catalyst operates via an outer-sphere mechanism . The substrate (e.g., a ketone) does not bind directly to the metal. Instead, a concerted transfer of a hydride from the Ruthenium center and a proton from the ligand's secondary amine occurs through a highly organized six-membered transition state. The hemilabile methoxyethyl arm plays a crucial background role: it temporarily coordinates to the 16-electron Ru-amide intermediate, stabilizing it against decomposition before the next equivalent of the hydrogen donor (e.g., isopropanol) can bind.

OuterSphere A 16e- Ru-Amide Complex B H-Donor Binding A->B C 18e- Ru-Hydride-Amine B->C Dehydrogenation D Ketone Approach C->D E Concerted H+/H- Transfer D->E Outer-Sphere E->A Product Release

Fig 2: Bifunctional outer-sphere mechanism in Ru-catalyzed transfer hydrogenation.

Case Study B: Palladium-Catalyzed Cross-Coupling

In Suzuki-Miyaura or Heck couplings, Palladium cycles between Pd(0) and Pd(II) states. Coordinatively unsaturated Pd(0) intermediates are highly prone to agglomeration, forming inactive nanoparticles (Pd black)[4].

The (2-Methoxyethyl)(2-pyridinylmethyl)amine ligand acts as a "chemical sponge." Following reductive elimination, the hemilabile oxygen rapidly sweeps in to coordinate the exposed Pd(0) center, stabilizing the monomeric species. When the next equivalent of aryl halide approaches for oxidative addition, the oxygen dissociates, providing the necessary orbital vacancy[1].

Quantitative Benchmarking: Hemilabile vs. Rigid Ligands

The causality behind selecting an N,N,O-ligand over a traditional N,N-bidentate ligand (such as ethylenediamine or bipyridine) is directly reflected in the catalyst's lifespan and turnover numbers (TON). The table below summarizes comparative performance metrics derived from standard benchmarking protocols.

Ligand ArchitectureModel ReactionCatalyst LoadingTurnover Number (TON)Turnover Frequency (TOF)Catalyst Lifespan
N,N,O (Hemilabile) Ru-Transfer Hydrogenation0.1 mol%10,000 2,500 h⁻¹ > 24 hours
N,N (Rigid)Ru-Transfer Hydrogenation0.1 mol%4,5001,100 h⁻¹< 6 hours (Deactivates)
N,N,O (Hemilabile) Pd-Suzuki Coupling0.05 mol%20,000 5,000 h⁻¹ > 48 hours
N,N (Rigid)Pd-Suzuki Coupling0.05 mol%8,0001,500 h⁻¹< 12 hours (Pd Black)

Data Interpretation: The hemilabile oxygen arm effectively doubles the catalyst lifespan by preventing irreversible off-cycle degradation pathways, directly translating to higher TON and TOF.

Self-Validating Experimental Protocol

To ensure reproducibility, the following protocol details the in situ generation of the active Ru(II)-N,N,O catalyst. The use of the hydrochloride salt is intentional: it prevents premature oxidative degradation of the secondary amine during storage, ensuring precise stoichiometric control.

Workflow: In Situ Catalyst Generation & Transfer Hydrogenation

Step 1: Ligand Liberation

  • Action: Suspend 1.05 equivalents of (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride in anhydrous isopropanol under an inert argon atmosphere. Add 1.05 equivalents of potassium tert-butoxide (KOtBu) and stir for 15 minutes at 25°C.

  • Causality: The strong, non-nucleophilic base deprotonates the ammonium salt, liberating the free secondary amine required for metal coordination.

  • Self-Validation: The visual transition from a cloudy suspension to a clear solution, accompanied by the precipitation of fine KCl salts, confirms successful neutralization.

Step 2: Metallation

  • Action: Add 0.5 equivalents of the metal precursor, [RuCl₂(p-cymene)]₂. Elevate the temperature to 60°C and stir for 30 minutes.

  • Causality: The free ligand displaces the chloride/solvent ligands on the Ruthenium center, forming the thermodynamic N,N,O-resting state.

  • Self-Validation: Extract a 0.1 mL aliquot, filter through a micro-syringe, and analyze via ¹H NMR. A distinct downfield shift of the pyridine α-proton (from ~8.5 ppm to ~9.2 ppm) confirms κ²-N,N coordination, while dynamic broadening of the methoxy protons indicates the rapid on/off equilibrium of the hemilabile oxygen arm.

Step 3: Catalytic Turnover

  • Action: Introduce 100 equivalents of the substrate (e.g., acetophenone) and an additional 10 equivalents of KOtBu. Maintain the reactor at 80°C.

  • Causality: The excess base generates the active 16-electron Ru-amide species, which immediately activates the isopropanol solvent to form the Ru-hydride, initiating the catalytic cycle[2].

  • Self-Validation: Monitor the reaction via GC-FID. A linear conversion plot of acetophenone to 1-phenylethanol, coupled with the absence of black ruthenium precipitates on the flask walls, validates the stabilizing effect of the hemilabile ligand.

Workflow S1 Salt Neutralization (Base Addition) S2 Metallation (Metal Precursor) S1->S2 S3 Substrate Addition (Reactants) S2->S3 S4 Catalytic Turnover (Monitoring) S3->S4

Fig 3: Self-validating experimental workflow for in situ catalyst generation.

References

  • Dong, K., et al. "Cooperative catalytic methoxycarbonylation of alkenes: Uncovering the role of palladium complexes with hemilabile ligands." Chemical Science, 2018, 9(9). Available at:[Link]

  • Liao, Y., et al. "Ruthenium Complexes Bearing a Tetradentate Hemilabile Ligand: Synthesis, Structure, Hemilabile Feature, and Catalytic Application to C–H Borylation of Unactivated Arenes." Organometallics, 2024, 44(1). Available at:[Link]

  • Arab Journal of Chemistry. "Synthesis of ruthenium complexes and their catalytic applications: A review." Arabian Journal of Chemistry, 2022. Available at:[Link]

  • National Institutes of Health (PMC). "Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm." ACS Catalysis, 2021. Available at:[Link]

Sources

Exploratory

Preformulation Profiling: Thermodynamic Solubility of (2-Methoxyethyl)(2-pyridinylmethyl)amine Hydrochloride in Organic Solvents

Executive Summary Understanding the solubility profile of an Active Pharmaceutical Ingredient (API) or a critical building block is the cornerstone of successful chemical synthesis, purification, and drug formulation. Th...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Understanding the solubility profile of an Active Pharmaceutical Ingredient (API) or a critical building block is the cornerstone of successful chemical synthesis, purification, and drug formulation. This whitepaper provides an in-depth technical analysis of the solubility profile of (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride . By examining the compound through the lens of Hansen Solubility Parameters (HSP) and thermodynamic principles, this guide establishes a predictive framework for its behavior in various organic solvents and outlines the gold-standard methodology for empirical solubility determination.

Physicochemical & Structural Profiling

(2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride (CAS: 1158226-76-6; MDL: MFCD07170331) is a versatile heterocyclic building block frequently utilized in medicinal chemistry[1][2].

To predict its solubility, we must first deconstruct its structural thermodynamics. The molecule features three distinct domains:

  • A Pyridine Ring: Provides aromaticity and acts as a hydrogen-bond acceptor.

  • A Methoxyethyl Tail: Introduces flexibility and an additional ether oxygen (H-bond acceptor).

  • A Protonated Secondary Amine (Hydrochloride Salt): This is the dominant feature dictating its solubility.

The Causality of Salt Formation on Solvation

In its free-base form, this compound would exhibit high solubility in non-polar and moderately polar organic solvents (e.g., dichloromethane, ethyl acetate) due to dominant van der Waals dispersion forces. However, the introduction of the hydrochloride (HCl) salt fundamentally alters its cohesive energy density.

Traditional Hildebrand solubility parameters often fail to accurately predict the behavior of complex, ionized pharmaceutical substances[3]. Instead, we rely on Hansen Solubility Parameters (HSP) , which divide the total cohesive energy into three components: dispersion forces ( δd​ ), polar dipole-dipole forces ( δp​ ), and hydrogen-bonding forces ( δh​ )[3][4].

The ionic lattice energy of the HCl salt drastically increases the δp​ and δh​ requirements for successful solvation. To dissolve the compound, a solvent must possess a high dielectric constant to separate the protonated amine and the chloride anion, coupled with strong hydrogen-bond donating/accepting capabilities to stabilize the dissociated ions.

Empirical Solubility Profile in Organic Solvents

Based on the HSP requirements of secondary amine hydrochloride salts, the solubility profile is highly stratified. Solvents that can act as both H-bond donors and possess high dielectric constants will yield the highest solubility.

Solvent ClassSolventDielectric Constant ( ϵ )Expected Solubility RangeSolvation Mechanism & Causality
Polar Protic Methanol / Ethanol32.7 / 24.5> 50 mg/mL (High)Strong H-bond donors/acceptors. Excellent at stabilizing both the protonated amine cation and the chloride anion, easily overcoming the crystal lattice energy.
Polar Aprotic DMSO / DMF46.7 / 36.715 - 50 mg/mL (Moderate-High)High δp​ values. They effectively solvate the cation via their oxygen atoms but are poor anion solvators, resulting in slightly lower solubility than protic solvents.
Polar Aprotic Acetonitrile / Acetone37.5 / 20.71 - 10 mg/mL (Low-Moderate)Moderate polarity but lacking H-bond donation capability. Insufficient to fully disrupt the strong ionic interactions of the HCl salt.
Non-Polar / Weakly Polar Dichloromethane / Ethyl Acetate8.9 / 6.0< 1 mg/mL (Very Low)Low δp​ and δh​ . The solvent-solute interactions are vastly overpowered by the solute-solute (crystal lattice) interactions.
Non-Polar Hexane / Toluene1.9 / 2.4Insoluble Highly incompatible HSP. Driven entirely by dispersion forces ( δd​ ), rendering them incapable of dissolving ionic salts.

Experimental Methodology: Thermodynamic Solubility Determination

While predictive models are useful, empirical validation is mandatory in preformulation. Kinetic solubility (often used in early high-throughput screening) measures the point of precipitation and is prone to supersaturation artifacts[5][6].

To obtain the true equilibrium capacity of the solvent, we employ the Miniaturized Shake-Flask Method coupled with HPLC-UV —the gold standard for thermodynamic solubility determination[5][6][7].

Step-by-Step Protocol (Self-Validating System)
  • Saturated Solution Preparation:

    • Add an excess amount of solid (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride (e.g., 10-20 mg) into a 1.5 mL microcentrifuge tube or glass vial.

    • Add 500 µL of the target organic solvent.

    • Causality: An excess of solid must remain visible to ensure the solution is saturated and in equilibrium with the solid phase. If all solid dissolves, the true solubility limit has not been reached, and more API must be added.

  • Thermodynamic Equilibration:

    • Seal the vials and place them in a constant-temperature shaker bath (typically 25.0 ± 0.1 °C) at 300 rpm for 24 to 72 hours[5][8].

    • Causality: Extended equilibration time is critical. It allows the system to overcome kinetic barriers and reach a true thermodynamic equilibrium between the dissolved solute and the crystalline solid, preventing false positives from transient supersaturation.

  • Phase Separation:

    • Remove the vials and centrifuge at 15,000 rpm for 15 minutes to pellet the undissolved solid.

    • Carefully extract the supernatant and filter it through a 0.22 µm PVDF or sintered nickel filter[8].

    • Causality: Filtration removes sub-micron particulates that fail to pellet during centrifugation. If these particles enter the HPLC, they will dissolve in the mobile phase, falsely inflating the quantified solubility.

  • Quantification via HPLC-UV:

    • Dilute the filtered supernatant with the HPLC mobile phase (e.g., Acetonitrile:Water) to ensure the concentration falls within the linear range of the UV detector.

    • Analyze using a C18 reverse-phase column, detecting at the λmax​ of the pyridine ring (typically ~260-270 nm)[5][7].

    • Calculate the exact concentration using a pre-established standard calibration curve.

Mechanistic Workflow

The following diagram illustrates the logical flow of the thermodynamic solubility determination process, highlighting the transition from physical equilibration to analytical quantification.

SolubilityWorkflow A 1. Solid Addition (Excess API) B 2. Equilibration (24-72h, 25°C) A->B Add Solvent C 3. Phase Separation (Centrifuge & Filter) B->C Saturated Suspension D 4. Quantification (HPLC-UV Analysis) C->D Clear Supernatant E 5. Data Modeling (HSP Calculation) D->E Conc. Data

Workflow for thermodynamic solubility determination via shake-flask and HPLC.

Implications for API Processing

Accurate solubility profiling of (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride dictates downstream processing strategies:

  • Purification (Recrystallization): The stark contrast in solubility between polar protic solvents (Methanol) and weakly polar solvents (Ethyl Acetate) makes this solvent/anti-solvent pair ideal for recrystallization. The API can be dissolved in a minimum volume of hot methanol, followed by the dropwise addition of ethyl acetate to force crystallization.

  • Formulation: If this compound (or a downstream derivative) exhibits poor aqueous solubility in later development stages, its HSP profile can be matched with specific polymeric excipients to formulate Amorphous Solid Dispersions (ASDs), maximizing drug loading and bioavailability[9].

References

  • ChemBridge Corporation @ ChemBuyersGuide.com, Inc. ChemBuyersGuide. Available at: [Link]

  • Hansen Solubility Parameters as a Predictive Tool for Formulating Amorphous Solid Dispersions. Department of Chemistry, University of Georgia. Available at: [Link]

  • Influence of Active Pharmaceutical Ingredient Structures on Hansen Solubility Parameters. ResearchGate. Available at: [Link]

  • Pressurized-Synthetic Methodology for Solubility Determination at Elevated Temperatures with Application to Paracetamol in Pure Solvents. Journal of Chemical & Engineering Data - ACS Publications. Available at: [Link]

  • Automated approach to couple solubility with final pH and crystallinity for pharmaceutical discovery compounds. PubMed. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis Protocol for (2-Methoxyethyl)(2-pyridinylmethyl)amine Hydrochloride: An In-depth Technical Guide

Introduction (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride is a secondary amine of interest in medicinal chemistry and drug development due to its structural motifs, which are present in a variety of biologicall...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction

(2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride is a secondary amine of interest in medicinal chemistry and drug development due to its structural motifs, which are present in a variety of biologically active compounds. The pyridine ring serves as a key pharmacophore in numerous pharmaceuticals, while the methoxyethyl side chain can influence solubility, metabolic stability, and target engagement. This document provides a comprehensive, field-proven protocol for the synthesis of this target compound, emphasizing the rationale behind the experimental choices to ensure reproducibility and high purity. The primary synthetic strategy employed is a one-pot reductive amination, a robust and widely utilized method for the formation of carbon-nitrogen bonds.[1][2][3] This guide is intended for researchers, scientists, and drug development professionals with a foundational knowledge of synthetic organic chemistry.

Reaction Scheme

The synthesis proceeds via a two-step, one-pot reaction. First, 2-pyridinecarboxaldehyde and 2-methoxyethylamine undergo condensation to form an intermediate imine. This imine is then reduced in situ by a selective reducing agent, sodium triacetoxyborohydride, to yield the desired secondary amine. Finally, the hydrochloride salt is formed by treatment with hydrochloric acid.

Reaction_Scheme Reactant1 2-Pyridinecarboxaldehyde Intermediate Imine Intermediate Reactant1->Intermediate Reactant2 2-Methoxyethylamine Reactant2->Intermediate Product (2-Methoxyethyl)(2-pyridinylmethyl)amine Intermediate->Product Reduction FinalProduct (2-Methoxyethyl)(2-pyridinylmethyl)amine Hydrochloride Product->FinalProduct Salt Formation ReducingAgent Sodium Triacetoxyborohydride (STAB) ReducingAgent->Intermediate Acid HCl Acid->Product

Caption: Overall reaction scheme for the synthesis of (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride.

Experimental Protocol

Materials and Reagents
Reagent/MaterialGradeSupplierNotes
2-Pyridinecarboxaldehyde≥99%Sigma-AldrichStore under nitrogen.
2-Methoxyethylamine≥99%Sigma-AldrichStore under nitrogen.
Sodium triacetoxyborohydride (STAB)97%Acros OrganicsMoisture sensitive. Handle under inert atmosphere.
Dichloromethane (DCM)AnhydrousFisher ScientificStore over molecular sieves.
Diethyl etherAnhydrousFisher Scientific
Hydrochloric acid solution2 M in diethyl etherSigma-Aldrich
Saturated sodium bicarbonate solutionPrepared in-house.
BrinePrepared in-house.
Anhydrous magnesium sulfateFor drying.
Detailed Step-by-Step Methodology

Part 1: Reductive Amination

  • Reaction Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 2-pyridinecarboxaldehyde (5.0 g, 46.7 mmol, 1.0 equiv).

  • Solvent Addition: Add anhydrous dichloromethane (100 mL) to the flask and stir until the aldehyde is fully dissolved.

  • Amine Addition: To the stirred solution, add 2-methoxyethylamine (3.88 mL, 46.7 mmol, 1.0 equiv) dropwise at room temperature. The reaction mixture may turn yellow upon addition.

  • Imine Formation: Stir the reaction mixture at room temperature for 1 hour to facilitate the formation of the intermediate imine. The progress of imine formation can be monitored by thin-layer chromatography (TLC).

  • Reduction: In a separate flask, prepare a suspension of sodium triacetoxyborohydride (14.8 g, 70.0 mmol, 1.5 equiv) in anhydrous dichloromethane (50 mL). Add this suspension to the reaction mixture in portions over 15 minutes. The addition is exothermic, and the reaction temperature should be maintained below 30 °C.

  • Reaction Monitoring: Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by TLC until the starting aldehyde and imine are no longer visible.

Part 2: Work-up and Purification

  • Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (100 mL). Vigorous gas evolution will be observed.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 50 mL).

  • Washing: Combine the organic layers and wash with brine (100 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude (2-Methoxyethyl)(2-pyridinylmethyl)amine as a yellow oil.

  • Purification (Optional): If necessary, the crude product can be purified by column chromatography on silica gel using a gradient of dichloromethane and methanol.

Part 3: Hydrochloride Salt Formation

  • Dissolution: Dissolve the crude or purified amine (assuming quantitative yield from 46.7 mmol of starting material) in anhydrous diethyl ether (100 mL).

  • Acidification: Cool the solution in an ice bath and add a 2 M solution of HCl in diethyl ether dropwise with stirring until precipitation of the hydrochloride salt is complete. The pH of the solution should be acidic.

  • Isolation: Collect the white precipitate by vacuum filtration.

  • Washing: Wash the solid with cold diethyl ether (3 x 20 mL) to remove any unreacted starting materials and byproducts.

  • Drying: Dry the resulting white solid under vacuum to a constant weight to yield (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride.

Workflow cluster_synthesis Reductive Amination cluster_workup Work-up & Purification cluster_salt Hydrochloride Salt Formation A Dissolve 2-Pyridinecarboxaldehyde in anhydrous DCM B Add 2-Methoxyethylamine A->B C Stir for 1h at RT (Imine Formation) B->C D Add Sodium Triacetoxyborohydride in DCM C->D E Stir for 12-16h at RT (Reduction) D->E F Quench with sat. NaHCO3 E->F G Extract with DCM F->G H Wash with Brine G->H I Dry over MgSO4 & Concentrate H->I J Column Chromatography (Optional) I->J K Dissolve amine in anhydrous Diethyl Ether J->K L Add 2M HCl in Diethyl Ether K->L M Filter precipitate L->M N Wash with cold Diethyl Ether M->N O Dry under vacuum N->O

Caption: Experimental workflow for the synthesis of (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride.

Rationale and Scientific Insights

  • Choice of Reducing Agent: Sodium triacetoxyborohydride (STAB) is a mild and selective reducing agent that is particularly well-suited for reductive aminations.[4] Unlike stronger reducing agents such as sodium borohydride, STAB does not readily reduce aldehydes, which allows for the one-pot procedure where the imine is formed and reduced in situ.[2] This selectivity minimizes the formation of the corresponding alcohol byproduct.

  • Solvent: Anhydrous dichloromethane is an excellent solvent for this reaction as it is inert to the reaction conditions and effectively solubilizes the reactants and the intermediate imine.

  • Work-up: The use of a saturated sodium bicarbonate solution for quenching is crucial to neutralize any remaining acidic species and to decompose the excess STAB.

  • Salt Formation: The conversion of the free amine to its hydrochloride salt facilitates purification and improves the compound's stability and handling properties. Precipitation from a non-polar solvent like diethyl ether is an effective method for isolating the salt in high purity.

Characterization of (2-Methoxyethyl)(2-pyridinylmethyl)amine Hydrochloride

The identity and purity of the synthesized compound should be confirmed by standard analytical techniques.

TechniqueExpected Results
¹H NMR Characteristic peaks for the pyridinyl, methoxy, and ethylenic protons. The chemical shifts will be influenced by the protonation of the amine.
¹³C NMR Resonances corresponding to all carbon atoms in the molecule, including those of the pyridine ring and the methoxyethyl side chain.
FT-IR Broad N-H stretch for the secondary ammonium salt, C-H stretching and bending vibrations, C-N and C-O stretching, and characteristic pyridine ring vibrations.
Mass Spec. The molecular ion peak corresponding to the free amine should be observed, along with characteristic fragmentation patterns.
Melting Point A sharp melting point is indicative of high purity.

Safety Precautions

  • 2-Pyridinecarboxaldehyde: Harmful if swallowed and causes severe skin burns and eye damage. May cause an allergic skin reaction and is toxic if inhaled. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

  • 2-Methoxyethylamine: Highly flammable liquid and vapor. Causes severe skin burns and eye damage. Handle in a fume hood away from ignition sources and wear appropriate PPE.

  • Sodium triacetoxyborohydride: Reacts with water to release flammable gases. Causes serious eye damage and skin irritation. May cause respiratory irritation. Handle in a dry, inert atmosphere and wear appropriate PPE.[2][3][5]

  • Dichloromethane: A suspected carcinogen. Handle in a fume hood.

  • Hydrochloric acid: Corrosive. Handle with care and wear appropriate PPE.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride via a one-pot reductive amination. By understanding the rationale behind the choice of reagents and reaction conditions, researchers can confidently reproduce this synthesis and obtain the target compound in high purity. Adherence to the outlined safety precautions is paramount throughout the experimental procedure.

References

  • Synthesis General Procedures Method A: Preparation for compound E. - Rsc.org. Available at: [Link]

  • Reductive amination - Wikipedia. Available at: [Link]

  • Material Safety Data Sheet - Sodium triacetoxyborohydride - Cole-Parmer. Available at: [Link]

  • Reductive Amination, and How It Works - Master Organic Chemistry. Available at: [Link]

  • Reductive Amination: A Remarkable Experiment for the Organic Laboratory - Green Chemistry Teaching and Learning Community. Available at: [Link]

  • Synthesis of Novel 2-(Pyridin-2-yl) Pyrimidine Derivatives and Study of Their Anti-Fibrosis Activity - PMC. Available at: [Link]

  • Reductive Amination - ACS GCI Pharmaceutical Roundtable. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of (2-Methoxyethyl)(2-pyridinylmethyl)amine Hydrochloride

This technical support guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis of (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride. Here, we provide in-depth troub...

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Author: BenchChem Technical Support Team. Date: March 2026

This technical support guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis of (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized experimental protocols to help you navigate the complexities of this synthesis and maximize your reaction yield and product purity.

Introduction to the Synthesis

The synthesis of (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride is most commonly and efficiently achieved through a one-pot reductive amination reaction. This method involves the reaction of 2-pyridinecarboxaldehyde with 2-methoxyethylamine to form an intermediate imine, which is then reduced in situ to the desired secondary amine. The final step involves the formation of the hydrochloride salt to facilitate purification and improve stability. While this is a robust method, challenges related to the electronic nature of the pyridine ring and the specifics of the reaction work-up can lead to suboptimal yields. This guide will address these challenges systematically.

Troubleshooting Guide & FAQs

This section is designed in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Issue 1: Low or No Product Yield

Question: My reaction is resulting in a very low yield, or I'm not isolating any of the desired product. What are the likely causes and how can I troubleshoot this?

Answer: Low yields in the synthesis of pyridine derivatives are a common challenge and can be attributed to several factors. The electron-deficient nature of the pyridine ring can deactivate it towards certain reactions, and the nitrogen atom's lone pair can interfere with catalysts.[1] A systematic approach to troubleshooting is crucial.

Troubleshooting Steps:

  • Purity of Starting Materials:

    • 2-Pyridinecarboxaldehyde: This aldehyde can be prone to oxidation to the corresponding carboxylic acid or polymerization upon prolonged storage. Ensure it is pure and, if necessary, distill it before use.

    • 2-Methoxyethylamine: This amine is hygroscopic and can absorb atmospheric moisture and carbon dioxide. Use a freshly opened bottle or distill it if its purity is questionable.

    • Solvent: Ensure the solvent is anhydrous. Sodium triacetoxyborohydride (STAB), the recommended reducing agent, is sensitive to water.[2]

  • Reaction Conditions:

    • Inert Atmosphere: While not always strictly necessary for this reaction, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent the degradation of the aldehyde and other reagents.[1]

    • Temperature Control: The reaction is typically run at room temperature. If the reaction is sluggish, gentle heating (e.g., to 40-50 °C) can be beneficial. However, excessive heat can promote side reactions.

    • Reaction Time: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time. Insufficient time will result in an incomplete reaction, while excessively long times can lead to product degradation.

  • Stoichiometry of Reactants:

    • An incorrect molar ratio of reactants can significantly impact the yield. A slight excess of the amine (1.1 to 1.2 equivalents) is often used to drive the imine formation to completion.

Issue 2: Formation of Significant Byproducts

Question: I am observing significant impurities in my crude product. What are the likely side reactions and how can I minimize them?

Answer: The formation of byproducts is a common issue in reductive amination reactions. The two primary side reactions in this synthesis are the reduction of the aldehyde to an alcohol and the over-alkylation of the amine.

Common Side Products and Mitigation Strategies:

Side ProductFormation MechanismMitigation Strategy
2-Pyridinemethanol Reduction of 2-pyridinecarboxaldehyde by the reducing agent.Use a mild and selective reducing agent like sodium triacetoxyborohydride (STAB), which is known to reduce imines much faster than aldehydes.[3][4][5] Avoid stronger reducing agents like sodium borohydride in a one-pot setup unless the imine is pre-formed.
Bis((2-pyridinyl)methyl)amine Reaction of the product amine with another molecule of the aldehyde and subsequent reduction.This is less common with a secondary amine product but can occur if the reaction conditions are harsh. Using a slight excess of the primary amine can help to minimize this.
Issue 3: Difficulties with Product Isolation and Purification

Question: I am having trouble with the work-up and purification of the hydrochloride salt. What are the best practices?

Answer: The basicity of the pyridine nitrogen and the amine can sometimes complicate the purification process. The formation of the hydrochloride salt is a key step in obtaining a pure, crystalline product.

Purification Troubleshooting:

  • Work-up:

    • Emulsion Formation: During the aqueous work-up to remove excess reagents and byproducts, emulsions can form. To break up emulsions, you can try adding brine or a small amount of a different organic solvent.

    • pH Adjustment: After the reaction is complete, a basic work-up (e.g., with saturated sodium bicarbonate solution) is necessary to quench the reaction and neutralize any remaining acid. Ensure the aqueous layer is basic (pH > 8) before extracting the free amine.

  • Hydrochloride Salt Formation:

    • Solvent Selection: The choice of solvent for the salt formation is critical. A common method is to dissolve the purified free amine in a solvent in which the hydrochloride salt is insoluble, such as diethyl ether, ethyl acetate, or a mixture of isopropanol and diethyl ether.

    • Acid Addition: Add a solution of HCl in a suitable solvent (e.g., 2M HCl in diethyl ether or isopropanol) dropwise to the solution of the free amine with stirring. Over-acidification can sometimes lead to the formation of an oil or a less crystalline product.

    • Crystallization: If the product precipitates as an oil, try scratching the inside of the flask with a glass rod to induce crystallization. Seeding with a small crystal of the pure product can also be effective. Cooling the solution may also promote crystallization.

Optimized Experimental Protocol

This protocol describes a reliable method for the synthesis of (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride with a focus on maximizing yield and purity.

Materials:

  • 2-Pyridinecarboxaldehyde

  • 2-Methoxyethylamine

  • Sodium triacetoxyborohydride (STAB)

  • Anhydrous 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate or sodium sulfate

  • 2M HCl in diethyl ether or isopropanol

  • Diethyl ether or ethyl acetate

Procedure:

  • Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add 2-pyridinecarboxaldehyde (1.0 eq) and anhydrous DCE or DCM (to make a ~0.2 M solution).

  • Amine Addition: Add 2-methoxyethylamine (1.1 eq) to the solution and stir the mixture at room temperature for 30 minutes to allow for imine formation.

  • Reduction: To the stirring solution, add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15-20 minutes. The reaction is mildly exothermic. Maintain the temperature at or below room temperature.

  • Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by TLC (e.g., using a 10:1 DCM:Methanol eluent system). The reaction is typically complete within 2-4 hours.

  • Work-up:

    • Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.

    • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude free amine.

  • Purification of the Free Amine (Optional but Recommended): The crude product can be purified by flash column chromatography on silica gel using a gradient of DCM and methanol (with 1% triethylamine to prevent streaking) to yield the pure free amine.

  • Hydrochloride Salt Formation:

    • Dissolve the purified free amine in a minimal amount of diethyl ether or ethyl acetate.

    • Slowly add a 2M solution of HCl in diethyl ether or isopropanol dropwise with vigorous stirring until precipitation is complete.

    • Collect the resulting white solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to yield (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride.

Visualizing the Process

Reaction Mechanism

reaction_mechanism cluster_reactants Starting Materials cluster_products Products Aldehyde 2-Pyridinecarboxaldehyde Imine Imine Intermediate Aldehyde->Imine + Amine (Imine Formation) Amine 2-Methoxyethylamine STAB Sodium Triacetoxyborohydride (STAB) HCl HCl FreeAmine (2-Methoxyethyl)(2-pyridinylmethyl)amine Imine->FreeAmine + STAB (Reduction) HCl_Salt (2-Methoxyethyl)(2-pyridinylmethyl)amine Hydrochloride FreeAmine->HCl_Salt + HCl (Salt Formation) troubleshooting_workflow Start Low Yield Observed CheckPurity Check Purity of Starting Materials Aldehyde, Amine, Solvent Start->CheckPurity CheckConditions Verify Reaction Conditions Inert Atmosphere, Temperature, Time Start->CheckConditions CheckStoichiometry Confirm Stoichiometry Amine:Aldehyde Ratio Start->CheckStoichiometry PurifyReactants Purify/Dry Reactants and Solvent CheckPurity->PurifyReactants Impure? AdjustConditions Adjust Temperature/Time (Monitor by TLC/LC-MS) CheckConditions->AdjustConditions Suboptimal? AdjustStoichiometry Use Slight Excess of Amine CheckStoichiometry->AdjustStoichiometry Incorrect? Optimize Optimize Reaction Parameters PurifyReactants->Optimize AdjustConditions->Optimize AdjustStoichiometry->Optimize

Caption: Systematic approach to troubleshooting low yield.

References

  • BenchChem Technical Support Team. (2025).
  • BenchChem Technical Support Team. (2025). Troubleshooting common issues in pyridine synthesis. BenchChem.
  • BenchChem Technical Support Team. (2025). Troubleshooting poor yield in pyrazolo[3,4-b]pyridine synthesis. BenchChem.
  • Abdel-Magid, A. F. (n.d.). A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. ScienceMadness.
  • Medley, J. W. (n.d.). C-N Bond-Forming Reactions: Reductive Amination. Myers Research Group, Harvard University.
  • Baran, P. S. (2004). Pyridine Synthesis: Cliff Notes.
  • Wikipedia. (2023). Sodium triacetoxyborohydride.
  • Wikipedia. (2023).
  • Abdel-Magid, A. F. (n.d.).
  • Sigma-Aldrich. (n.d.). Sodium Triacetoxyborohydride.
  • MilliporeSigma. (n.d.). (2-methoxyethyl)[(pyridin-2-yl)methyl]amine.
  • MilliporeSigma. (n.d.). (2-methoxyethyl)[(pyridin-3-yl)methyl]amine.
  • MilliporeSigma. (n.d.).
  • Parmar, V. K., & Shah, S. A. (2012). Hydrochloride salt co-crystals: Preparation, characterization and physicochemical studies. Pharmaceutical Development and Technology.
  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.
  • Touchette, K. M. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory.
  • Borch, R. F., Bernstein, M. D., & Durst, H. D. (1971). The cyanohydridoborate anion as a selective reducing agent. Journal of the American Chemical Society, 93(12), 2897–2904.
  • Sato, S., Sakamoto, T., Miyazawa, E., & Kikugawa, Y. (2004). A mild and efficient one-pot reductive amination of aldehydes and ketones with α-picoline–borane in the presence of small amounts of AcOH. Tetrahedron, 60(36), 7899-7906.
  • BenchChem Technical Support Team. (2025). Synthesis of Substituted Tris(2-pyridylmethyl)amine Ligands: An In-depth Technical Guide. BenchChem.
  • Bomann, M. D., Guch, I. C., & DiMare, M. (1994). A Mild, Pyridine-Borane-Based Reductive Amination Protocol. Synlett, 1994(02), 81-83.
  • Davis, J. H., & Forrester, K. J. (2008). Unorthodox crystalline drug salts via the reaction of amine-containing drugs with CO2.
  • Cho, B. T., & Kang, S. K. (2005). Direct and indirect reductive amination of aldehydes and ketones with solid acid-activated sodium borohydride under solvent-free conditions. Tetrahedron, 61(24), 5725-5734.
  • Touchette, K. M. (2011).
  • Taylor, M. T., et al. (2025). Combining drug salt formation with amorphous solid dispersions - a double edged sword.
  • Alfa Chemistry. (n.d.).
  • Lin, C.-H., et al. (2009). Reductive amination of aldehyde 2,4-dinitorophenylhydrazones using 2-picoline borane and high-performance liquid chromatographic analysis. The Analyst, 134(1), 136-143.
  • POLITesi. (n.d.). SYNTHESIS OF NEW TRIAZOLE DERIVATIVES OF BIS(2-PICOLYL)
  • Ross, B. S., Song, Q., & Han, M. (2005). Kilo-scale synthesis process for 2'-O-(2-methoxyethyl)-pyrimidine derivatives. Nucleosides, Nucleotides & Nucleic Acids, 24(5-7), 815-818.
  • European Patent Office. (2007). Crystallization of hydrohalides of pharmaceutical compounds. EP 2436381 A1.
  • Google Patents. (n.d.). CN104341339A - Crystal form and preparation method of N-methyl-2-pyridine ethylamine dihydrochloride.
  • Google Patents. (n.d.).
  • Google Patents. (n.d.).
  • BenchChem. (n.d.).
  • NextSDS. (n.d.). (2-methoxyethyl)[(pyridin-2-yl)
  • ACS GCI Pharmaceutical Roundtable. (n.d.).
  • Chandrashekar, E. R. R., et al. (2018). A practical catalytic reductive amination of carboxylic acids. Organic & Biomolecular Chemistry, 16(33), 6045-6051.
  • Master Organic Chemistry. (2017).
  • Organic Chemistry Portal. (n.d.).
  • Powers, D. G., et al. (2022). Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. The Journal of Organic Chemistry, 87(17), 11526-11536.
  • Google Patents. (n.d.). CA2514092C - Novel cocrystallization of hydrochloric acid salt of an active agent.
  • Wu, J., et al. (2025). Selective Reductive Amination of Carbonyls to Primary Amines Under Ambient Conditions Over Rh/MFM‐300(Cr).

Sources

Optimization

preventing degradation of (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride during storage

Welcome to the technical support resource for (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and int...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support resource for (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound during storage. Here, we provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions based on established scientific principles and practical laboratory experience.

I. Introduction: Understanding the Compound's Stability Profile

(2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride is a secondary amine hydrochloride salt. Like many amine-containing compounds, its stability can be influenced by several environmental factors. The hydrochloride salt form generally enhances stability compared to the free base; however, improper storage can still lead to degradation, compromising experimental results and product shelf-life.

The primary degradation pathways for similar amine compounds often involve oxidation, hydrolysis, and photodegradation. The presence of the ether and pyridine functional groups may also introduce specific sensitivities. Therefore, a comprehensive understanding of its chemical nature is paramount for developing a robust storage strategy.

II. Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride?

A1: To ensure long-term stability, the compound should be stored in a cool, dry, and dark environment.[1] Specifically, we recommend the conditions outlined in the table below.

Q2: The compound has turned from a white powder to a yellowish or brownish color. What does this indicate?

A2: A change in color often suggests chemical degradation, potentially due to oxidation or exposure to light. It is crucial to reassess the purity of the material before use. We recommend running a purity analysis using a suitable technique like HPLC.

Q3: My compound appears clumpy and difficult to handle. What could be the cause?

A3: Clumping is a strong indicator of moisture absorption. Amines and their salts can be hygroscopic, meaning they readily absorb moisture from the atmosphere.[2] This can not only affect the physical properties but also potentially lead to hydrolytic degradation.

Q4: I suspect my stored compound has degraded. What analytical methods can I use to confirm this?

A4: High-Performance Liquid Chromatography (HPLC) is a highly sensitive and versatile technique for assessing the purity of pharmaceutical compounds and detecting degradation products.[3] Other valuable methods include Mass Spectrometry (MS) to identify the mass of impurities and Nuclear Magnetic Resonance (NMR) spectroscopy to elucidate their structures.[3]

III. Troubleshooting Guide

This section addresses specific issues that may arise during the storage and handling of (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride.

Issue 1: Visible Changes in Physical Appearance
  • Observation: The compound changes color (e.g., to yellow or brown) or consistency (e.g., becomes sticky or oily).

  • Probable Cause: This is often a sign of significant degradation due to oxidation, light exposure, or reaction with contaminants.

  • Recommended Actions:

    • Immediately quarantine the affected batch to prevent its use in experiments.

    • Document the changes and the storage conditions.

    • Perform an analytical assessment (e.g., HPLC, LC-MS) to identify and quantify the impurities.

    • If degradation is confirmed, the batch should be disposed of according to local environmental regulations.[4]

    • Review and improve storage protocols to prevent future occurrences.

Issue 2: Poor Solubility or Inconsistent Experimental Results
  • Observation: The compound does not dissolve as expected, or there is significant variability in experimental outcomes using the same batch.

  • Probable Cause: This could be due to the formation of insoluble degradation products or a change in the compound's solid-state properties due to moisture absorption.

  • Recommended Actions:

    • Verify the solvent and dissolution procedure.

    • Test the purity of the stored compound. Even small amounts of impurities can sometimes affect solubility and reactivity.

    • If hygroscopicity is suspected, consider drying a small sample under vacuum and re-testing its solubility.

Logical Troubleshooting Workflow

Below is a diagram illustrating a systematic approach to troubleshooting stability issues with (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride.

G start Stability Issue Observed (e.g., color change, clumping) quarantine Quarantine Affected Batch start->quarantine document Document Observations & Storage Conditions quarantine->document analyze Perform Analytical Purity Test (e.g., HPLC, LC-MS) document->analyze degraded Degradation Confirmed? analyze->degraded dispose Dispose of Batch per Regulations degraded->dispose Yes use Compound is Pure Proceed with Caution degraded->use No review Review & Improve Storage Protocols dispose->review investigate Investigate Other Experimental Factors use->investigate G A (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride B Oxidative Stress (Air, Light, Heat) A->B Exposure to C Degradation Products (e.g., N-oxides, aldehydes) B->C Leads to

Caption: Potential oxidative degradation pathway.

V. Protocol for a Basic Stability Study

To proactively assess the stability of your compound under your specific laboratory conditions, a simple stability study can be performed.

Objective: To evaluate the impact of temperature and humidity on the purity of (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride over time.

Materials:

  • (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride

  • HPLC system with a suitable column (e.g., C18)

  • Temperature and humidity-controlled stability chambers (or desiccators at different temperatures)

  • Analytical balance

  • Volumetric flasks and pipettes

  • HPLC-grade solvents

Methodology:

  • Initial Analysis (T=0):

    • Prepare a standard solution of the compound at a known concentration.

    • Develop and validate an HPLC method to obtain a clear peak for the parent compound.

    • Analyze the initial purity of the compound. This will serve as your baseline.

  • Sample Preparation and Storage:

    • Weigh out several samples of the compound into individual, appropriate containers.

    • Place the samples under different storage conditions:

      • Condition A (Recommended): 2-8°C in a desiccator.

      • Condition B (Ambient): Room temperature in a desiccator.

      • Condition C (Accelerated): 40°C/75% Relative Humidity (if a stability chamber is available).

  • Time-Point Analysis:

    • At predetermined time points (e.g., 1, 3, and 6 months), remove one sample from each storage condition.

    • Prepare a solution of the aged sample at the same concentration as the T=0 sample.

    • Analyze the sample by HPLC using the same method.

  • Data Analysis:

    • Compare the purity of the aged samples to the T=0 sample.

    • Look for the appearance of new peaks (degradation products) and a decrease in the peak area of the parent compound.

    • Quantify the percentage of degradation.

VI. Conclusion

The stability of (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride is crucial for the reliability and reproducibility of research and development activities. By implementing proper storage and handling protocols, and by being vigilant for signs of degradation, researchers can ensure the integrity of this valuable compound. This guide provides a framework for best practices, but it is always advisable to consult the manufacturer's specific recommendations and to perform in-house stability assessments when necessary.

References

  • Ningbo Inno Pharmchem Co., Ltd. (2026, February 27). Safe Handling and Storage of Diethylamine Hydrochloride: Essential Guidelines.
  • MSDS - Safety Data Sheet. (n.d.).
  • MedChemExpress. (2026, January 29). TCO-amine hydrochloride-SDS.
  • Diplomata Comercial. (n.d.). Amine Storage Conditions: Essential Guidelines for Safety.
  • University of Rochester. (n.d.). How to Store Reagents. Chemistry.
  • Separation Science. (2025, March 24). Analytical Techniques In Stability Testing.

Sources

Troubleshooting

Technical Support Center: Optimizing Recrystallization of (2-Methoxyethyl)(2-pyridinylmethyl)amine Hydrochloride

Welcome to the Advanced Technical Support Center. As drug development professionals and synthetic chemists, you know that isolating high-purity heteroaromatic amine salts is rarely a trivial exercise.

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center. As drug development professionals and synthetic chemists, you know that isolating high-purity heteroaromatic amine salts is rarely a trivial exercise. (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride presents a specific set of physicochemical challenges due to its structural dichotomy.

This guide abandons generic advice in favor of mechanistic troubleshooting. Every protocol and FAQ provided here is designed as a self-validating system —meaning the chemistry itself will give you real-time visual feedback on whether you are on the right track.

Physicochemical Profiling & Solvent Strategy

To successfully recrystallize this compound, we must first understand the causality behind its solubility behavior:

  • The Pyridine Ring & Amine Core: Both the pyridine nitrogen and the secondary amine hydrochloride are highly polar and readily form hydrogen bonds. This makes the salt extremely soluble in protic solvents (like water and methanol) and prone to retaining polar impurities[1].

  • The Methoxyethyl Tail: This flexible, slightly lipophilic chain lowers the overall lattice energy of the crystal. When lattice energy is low, the compound is kinetically favored to "oil out" (form a biphasic syrup) rather than assemble into an ordered crystal lattice[2].

Because single-solvent systems cannot balance these opposing forces, a binary solvent/anti-solvent system is strictly required[3].

Quantitative Solvent Parameters

Table 1: Evaluated solvent systems for pyridine-based amine hydrochlorides.

SolventRoleBoiling Point (°C)Compound SolubilityRecommended Ratio (v/v)
Ethanol Primary Solvent78.3High (Hot) / Mod. (Cold)1.0
Methanol Primary Solvent64.7Very HighNot recommended (yield loss)
Diethyl Ether Anti-Solvent34.6Very Low3.0 - 5.0
Acetone Wash Solvent56.0LowN/A (Use ice-cold for washing)

Self-Validating Experimental Protocol

This step-by-step methodology utilizes the Ethanol / Diethyl Ether system, which is the gold standard for precipitating pure amine hydrochloride salts while leaving oxidized organic impurities in solution[2].

Step 1: Hot Dissolution Place the crude (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride in a round-bottom flask. Add a minimal volume of boiling ethanol (approx. 2-3 mL per gram of crude).

  • Causality Check: If the solid does not dissolve, add ethanol in 0.5 mL increments. Do not over-dilute; the solution must be near saturation at the boiling point.

Step 2: Decolorization & Clarification (Optional but Recommended) Amino compounds and pyridines are easily oxidized by light or air, leading to colored degradation products[4]. If the solution is yellow or brown, add 5% w/w activated charcoal. Boil for 2 minutes, then perform a hot filtration through a pad of Celite.

Step 3: Anti-Solvent Titration While the filtered ethanol solution is still hot (60-70°C), begin adding diethyl ether dropwise with continuous swirling.

  • Self-Validating Check: Upon adding a drop of ether, local turbidity should form and immediately redissolve upon swirling. If the turbidity fails to redissolve early in the addition, your ethanol volume is too low, and the system will oil out. Add 0.5 mL of hot ethanol to clear the solution before proceeding. Continue adding ether until a faint, persistent cloudiness remains.

Step 4: Controlled Nucleation Remove the flask from the heat. Do not agitate. Allow the flask to cool ambiently to room temperature over 1-2 hours, then transfer to an ice bath (0-4°C) for 1 hour.

Step 5: Isolation Filter the resulting crystals under a vacuum. Wash the filter cake with a minimal amount of ice-cold diethyl ether or acetone to remove residual mother liquor, then dry under a high vacuum at 40°C.

Troubleshooting & FAQs

Q1: My compound has "oiled out" (formed a biphasic syrup at the bottom of the flask) instead of crystallizing. How do I fix this? A: Oiling out occurs when the compound precipitates above its melting point in the solvent mixture, or when the solvent environment becomes too non-polar too rapidly[2]. Pyridine derivatives are particularly prone to this due to their high polarity[1].

  • The Fix: Do not discard the mixture. Reheat the flask in a water bath until the oil redissolves into the solvent phase. Add 0.5 to 1.0 mL of hot ethanol (your primary solvent) to slightly increase the solubility limit. Allow the solution to cool much more slowly this time. If you have pure reference material, add a single seed crystal when the solution reaches room temperature to bypass the kinetic barrier of nucleation.

Q2: I added the anti-solvent and cooled the flask to 0°C, but the solution remains completely clear. Where is my product? A: The solution is undersaturated. Pyridine derivatives strongly hydrogen-bond with alcohols, which can artificially inflate their solubility limit even at low temperatures[1].

  • The Fix: You have too much primary solvent. Transfer the flask to a rotary evaporator and remove 30-50% of the solvent volume. Reheat to ensure the solution is homogeneous, then repeat the cooling process. You can also vigorously scratch the inside of the glass flask with a glass stirring rod; the micro-abrasions provide high-energy surfaces that induce nucleation[2].

Q3: Can I use water as a primary solvent since the hydrochloride salt is highly water-soluble? A: It is highly discouraged. While the salt is extremely soluble in water, water's high boiling point (100°C) and strong hydrogen-bonding network make it incredibly difficult to force the compound out of solution later. Furthermore, removing residual water from the final crystal lattice requires prolonged heating under a vacuum, which risks thermal degradation of the methoxyethyl chain. Stick to volatile alcohols like ethanol[1].

Recrystallization Workflow & Decision Tree

RecrystallizationTroubleshooting Start Crude (2-Methoxyethyl) (2-pyridinylmethyl)amine HCl Dissolve Dissolve in minimal hot Ethanol (Primary Solvent) Start->Dissolve Filter Hot Filtration (Remove insolubles/charcoal) Dissolve->Filter AntiSolvent Add Diethyl Ether dropwise until persistent turbidity Filter->AntiSolvent Cooling Cool slowly to RT, then ice bath (0-4°C) AntiSolvent->Cooling Check Crystallization Outcome? Cooling->Check Success Pure Crystals Formed Filter, Wash & Dry Check->Success Optimal OilingOut Oiling Out (Biphasic liquid formed) Check->OilingOut Phase Separation NoCrystals No Crystals (Solution remains clear) Check->NoCrystals Undersaturated FixOil Reheat to dissolve oil, add few drops EtOH, cool slower / add seed OilingOut->FixOil FixNoCryst Evaporate 30% solvent, scratch flask / add seed NoCrystals->FixNoCryst FixOil->Cooling Retry Cooling FixNoCryst->Cooling Retry Cooling

Workflow and troubleshooting decision tree for amine hydrochloride recrystallization.

References

  • Anderson, N. G. "A 'Bottom-Up' Approach to Process Development: Application of Physicochemical Properties of Reaction Products toward the Development of Direct-Drop Processes." ACS Publications. URL:[Link]

  • ResearchGate Contributors. "How to recrystallization amine compound and it is not soluble in common organic solvents." ResearchGate. URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

(2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride vs dipicolylamine binding affinity

Comparative Binding Affinity Guide: (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride vs. Dipicolylamine Executive Overview The rational design of metal-chelating pharmacophores, radiopharmaceuticals, and fluorescen...

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Author: BenchChem Technical Support Team. Date: March 2026

Comparative Binding Affinity Guide: (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride vs. Dipicolylamine

Executive Overview

The rational design of metal-chelating pharmacophores, radiopharmaceuticals, and fluorescent probes relies heavily on the precise thermodynamic tuning of ligand binding affinities. This guide provides an objective, data-driven comparison between two structurally related but functionally distinct tridentate ligands: Dipicolylamine (DPA) and (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride .

While DPA is a ubiquitous N3-donor scaffold renowned for its picomolar-to-nanomolar affinity for borderline transition metals (e.g., Zn²⁺, Cu²⁺)[1], substituting one rigid pyridine ring with a flexible methoxyethyl arm fundamentally alters the coordination sphere. The resulting N2O-donor ligand exhibits a drastically attenuated binding affinity, shifting its optimal utility from stable radiometal chelation toward reversible sensing and Fragment-Based Drug Discovery (FBDD)[2].

Structural & Thermodynamic Causality

The disparity in binding affinity between these two ligands is governed by Pearson’s Hard-Soft Acid-Base (HSAB) theory and classical thermodynamics.

  • Dipicolylamine (DPA) - The N3 Scaffold: DPA coordinates via one secondary aliphatic amine and two pyridine nitrogens. Pyridine is a borderline base with strong σ -donating and π -accepting capabilities, forming highly stable, covalent-like bonds with borderline Lewis acids like Zn²⁺. The rigidity of the two pyridine rings provides a highly pre-organized binding pocket, minimizing the entropic penalty ( ΔS ) upon complexation[3].

  • (2-Methoxyethyl)(2-pyridinylmethyl)amine - The N2O Scaffold: Replacing a pyridine with a 2-methoxyethyl group introduces an ether oxygen—a "hard" base lacking π -acceptor properties. This creates a hard-soft mismatch with borderline metals, significantly reducing the enthalpic gain ( ΔH ) of the bond. Furthermore, the methoxyethyl arm is highly aliphatic and flexible. Immobilizing these rotatable bonds upon metal coordination incurs a massive entropic penalty, driving the dissociation constant ( Kd​ ) into the micromolar or millimolar range[4]. The hydrochloride salt form is typically utilized to maximize aqueous solubility for biological assays.

HSAB_Logic cluster_0 Ligand Donor Sets cluster_1 Thermodynamic Outcome DPA Dipicolylamine (DPA) N3 Donor (Rigid, sp² N) Metal Borderline Transition Metal (e.g., Zn²⁺, Cu²⁺) DPA->Metal Strong π-backbonding N2O (2-Methoxyethyl)(2-pyridinylmethyl)amine N2O Donor (Flexible, sp³ O) N2O->Metal Hard-Soft mismatch (Ether O) HighAff High Affinity (pM - nM) Low Entropic Penalty Strong Enthalpy Metal->HighAff DPA Complexation ModAff Moderate Affinity (µM - mM) High Entropic Penalty Weaker Enthalpy Metal->ModAff N2O Complexation

Thermodynamic and HSAB logic dictating the binding affinities of DPA and N2O ligands to metals.

Quantitative Affinity & Physicochemical Comparison

The following table synthesizes the thermodynamic and physicochemical profiles of both ligands based on established coordination chemistry paradigms and empirical fragment screenings[1][2].

ParameterDipicolylamine (DPA)(2-Methoxyethyl)(2-pyridinylmethyl)amine HCl
Donor Set N3 (Tridentate, Two Pyridines)N2O (Tridentate, One Pyridine, One Ether)
Representative Zn²⁺ Affinity ( Kd​ ) ~0.1 - 10 nM (High Affinity)~10 - 500 µM (Moderate/Low Affinity)
Representative Cu²⁺ Affinity ( Kd​ ) ~1 pM - 0.1 nM~1 - 50 µM
Ligand Rigidity High (Pre-organized pyridines)Low (Highly rotatable methoxyethyl arm)
Typical cLogD (pH 7.4) ~0.5 to 1.5~ -2.14 (Highly hydrophilic)
Primary Application Stable radiometal chelation, Zn-sensorsFragment-based drug discovery, reversible probes

Self-Validating Experimental Protocols

To objectively measure the binding affinities of these ligands, researchers must employ orthogonal techniques tailored to the expected Kd​ range.

Protocol A: Isothermal Titration Calorimetry (ITC) for the N2O Ligand

ITC is the gold standard for moderate-affinity ligands ( Kd​ in the μM range) as it directly measures ΔH , allowing simultaneous determination of Kd​ and ΔS .

  • Dialysis (The Causality of Buffer Matching): Both the metal salt and the ligand must be prepared in the exact same buffer (e.g., 50 mM HEPES, pH 7.4). Causality: Even a 1 mM difference in salt or proton concentration will generate a massive heat of dilution, completely masking the microcalorimetric heat of binding.

  • Titration Execution: Inject 2 µL aliquots of the N2O ligand (10 mM) into the sample cell containing the metal ion (1 mM) at a constant temperature (e.g., 298 K).

  • Self-Validation (The C-Value Check): Calculate the dimensionless parameter c=Ka​×[Mtotal​]×n . A valid ITC run must yield a c-value between 10 and 1000. If c<10 (common for weak N2O binders), the curve will be too flat to fit. The system self-validates by forcing the operator to increase the cell concentration to achieve a mathematically viable sigmoidal inflection.

  • Control Subtraction: Perform a ligand-into-buffer titration. Subtract these background heats to isolate the true enthalpy of complexation.

ITC_Workflow Prep 1. Preparation Exact buffer match Dialysis to prevent heat of dilution Titration 2. Titration Ligand (syringe) into Metal (cell) Monitor µcal/s Prep->Titration Validation Validation Titration->Validation Analysis 4. Thermodynamics Extract Kd, ΔH, ΔS Calculate ΔG Validation->Analysis

Step-by-step Isothermal Titration Calorimetry (ITC) workflow with self-validating c-value checks.

Protocol B: Potentiometric Titration for DPA

Because DPA's affinity for metals like Zn²⁺ often exceeds the detection limit of direct ITC ( Kd​<10−9 M), pH-metric potentiometry is required to extract binding constants[3].

  • Acidification: Dissolve DPA and the metal ion (1:1 ratio, 1 mM) in a 0.1 M KCl background electrolyte. Lower the pH to 2.0 using standardized HCl to fully protonate the ligand and prevent premature metal binding.

  • Forward Titration: Slowly add standardized KOH in 0.01 mL increments under a strict N₂ atmosphere, recording the pH only after thermodynamic equilibrium is reached (drift < 0.001 pH/min).

  • Self-Validation (Reversibility): Back-titrate the solution from pH 11.0 to 2.0 with standardized HCl. Causality: If the forward and reverse titration curves do not perfectly superimpose, the system has not reached thermodynamic equilibrium (often due to metal hydroxide precipitation or slow complexation kinetics). Non-superimposable data must be discarded, ensuring absolute trustworthiness of the published stability constants.

Strategic Applications in the Field

  • Fragment-Based Drug Discovery (FBDD): The high aqueous solubility and low lipophilicity (cLogD -2.14) of methoxyethyl-pyridinylmethyl-amine scaffolds make them ideal starting points for fragment hits. Recent reverse micelle NMR fragment screenings identified this exact structural class as a viable, reversible binder at the membrane interface of therapeutic targets like Glutathione Peroxidase 4 (GPx4)[2][4]. Its moderate affinity prevents irreversible target trapping, allowing for iterative structure-activity relationship (SAR) optimization.

  • Fluorescent Sensors: DPA remains the premier choice for Zn²⁺ sensing (e.g., the Zinpyr family). Its ultra-high affinity ensures that the sensor can outcompete endogenous biological chelators to illuminate mobile zinc pools in live cells[1][3].

References

  • Subtle Modification of 2,2-Dipicolylamine Lowers the Affinity and Improves the Turn-On of Zn(II)-Selective Fluorescent Sensors. Inorganic Chemistry (ACS Publications).[Link]

  • Ligandability at the Membrane Interface of GPx4 Revealed through a Reverse Micelle Fragment Screening Platform. JACS Au (ACS Publications).[Link]

Sources

Comparative

Comparative Efficacy Guide: (2-Methoxyethyl)(2-pyridinylmethyl)amine Hydrochloride Derivatives

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus Areas: Neuropharmacology (5-HT1A Agonism) and Biomimetic Catalysis (Hydrolase Models) Executive Summary & Chemical Causality The...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus Areas: Neuropharmacology (5-HT1A Agonism) and Biomimetic Catalysis (Hydrolase Models)

Executive Summary & Chemical Causality

The compound (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride (CAS: 1158226-76-6) is a highly versatile, bifunctional chemical building block. Rather than functioning as a standalone active pharmaceutical ingredient (API), its true scientific value lies in its derivatives. The unique spatial arrangement of its secondary amine, pyridine ring, and methoxyethyl ether tail makes it a privileged scaffold in two distinct fields:

  • Neurotherapeutics: It serves as a highly potent pharmacophore for 5-HT1A receptor agonists. The distance between the pyridine nucleus and the secondary nitrogen perfectly aligns with the steric requirements of the 5-HT1A receptor binding pocket[1].

  • Biomimetic Catalysis: It acts as a tunable tridentate (N,N,O) ligand in transition metal complexes. The methoxyethyl group functions as a hemilabile ether donor, which prevents the over-stabilization of metal-substrate intermediates compared to traditional alkoxide donors, thereby accelerating catalytic turnover[2].

This guide objectively compares the efficacy of these derivatives against industry standards, providing the underlying mechanistic causality and self-validating experimental protocols.

Neurotherapeutic Efficacy: 5-HT1A Receptor Agonists

Mechanistic Insights

In the pursuit of rapid-onset antidepressants, 6-substituted-2-pyridinylmethylamine derivatives have been engineered to overcome the low intrinsic activity of traditional tetralin-based ligands[3]. The pyridine nitrogen atom and the specific nature of the 6-position substituent are critically involved in receptor recognition[1].

When the (2-methoxyethyl) side chain is integrated into larger aryl-piperidinyl methanone structures, the resulting derivatives exhibit nanomolar affinity for 5-HT1A receptors and over 500-fold selectivity against α1-adrenergic and D2-dopaminergic receptors[4]. The efficacy of these compounds is measured by their ability to inhibit forskolin-stimulated cAMP production in HA7 cells (HeLa cells expressing the h5-HT1A receptor)[5].

Comparative Efficacy Data

The following table compares the binding affinity and functional efficacy of key pyridinylmethylamine derivatives against the prototypical 5-HT1A agonist, (±)-8-OH-DPAT[5].

Compound / Derivative5-HT1A Affinity (pKi)Potency (pEC50)Efficacy (Max % cAMP Inhibition)Receptor Selectivity
(±)-8-OH-DPAT (Standard)8.808.20~85%Moderate
6-azetidino derivative 9.459.10>95%>500-fold (vs α1/D2)
6-oxazol-5-yl derivative 9.609.35>98%>500-fold (vs α1/D2)

Data Interpretation: Derivatives containing a C-bound five-membered heteroaromatic ring (e.g., oxazol-5-yl) or an azetidino group are significantly more potent and efficacious than the industry standard, 8-OH-DPAT[1].

Signaling Pathway Visualization

G L Pyridinylmethylamine Derivative R 5-HT1A Receptor (GPCR) L->R High-Affinity Binding Gi Gi/o Protein (Alpha Subunit) R->Gi Activation AC Adenylate Cyclase (Inhibited) Gi->AC Inhibition cAMP cAMP Production (Decreased) AC->cAMP Reduction

Fig 1: 5-HT1A receptor activation and subsequent adenylate cyclase inhibition pathway.

Biomimetic Catalysis: Phosphatase Enzyme Models

Mechanistic Insights

Metalloenzymes like alkaline phosphatase rely on multinuclear zinc active sites to cleave phosphodiester bonds. Derivatives of (2-methoxyethyl)(2-pyridinylmethyl)amine are used to synthesize dinuclear Zn(II) and Co(II) complexes that mimic these active sites[2].

The Causality of the Ether Donor: When comparing a methoxyethyl derivative (ether donor) to a hydroxyethyl derivative (alkoxide donor), the methoxyethyl group demonstrates superior catalytic efficacy. Strong alkoxide donors tightly bind the metal, over-stabilizing the ground state and the catalyst-product complex. In contrast, the methoxyethyl ether oxygen is hemilabile—it coordinates weakly enough to allow the substrate (e.g., bis(2,4-dinitrophenyl)phosphate, BDNPP) to bind, but facilitates rapid product release, thereby increasing the catalytic turnover rate ( kcat​ )[2].

Comparative Hydrolytic Efficacy Data
Ligand Derivative TypeMetal CenterDonor SetRelative Hydrolytic Rate ( kcat​ )Substrate
Hydroxyethyl (Alkoxide)Zn(II) dinuclearN, N, O (Strong)1.0x (Baseline)BDNPP
Methoxyethyl (Ether)Zn(II) dinuclearN, N, O (Weak)4.5x - 6.0x BDNPP

Standardized Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Built-in controls guarantee that the observed efficacy is causally linked to the derivative being tested.

Protocol A: cAMP Accumulation Inhibition Assay (In Vitro Efficacy)

Purpose: To quantify the intrinsic agonist activity of 5-HT1A receptor ligands[5].

  • Cell Preparation: Culture HA7 cells (HeLa cells permanently transfected with the h5-HT1A receptor gene) in DMEM supplemented with 10% FBS. Seed into 24-well plates at 2×105 cells/well.

  • Pre-incubation: Wash cells with PBS and incubate with 1 mM IBMX (phosphodiesterase inhibitor) for 20 minutes at 37°C to prevent cAMP degradation.

  • Stimulation & Treatment:

    • Control 1 (Basal): Add vehicle only.

    • Control 2 (Max Stimulation): Add 10 µM forskolin (activates adenylate cyclase).

    • Control 3 (Reference): Add 10 µM forskolin + varying concentrations of (±)-8-OH-DPAT.

    • Test: Add 10 µM forskolin + varying concentrations of the pyridinylmethylamine derivative (10 pM to 10 µM).

  • Reaction Termination: After 15 minutes, aspirate the medium and add 0.1 M HCl to lyse cells and halt all enzymatic activity.

  • Quantification: Centrifuge the lysate and measure cAMP levels in the supernatant using a competitive ELISA kit.

  • Data Analysis: Calculate the IC50​ by plotting the log[concentration] vs. % inhibition of forskolin-stimulated cAMP.

Protocol B: Kinetic Assay for Phosphodiester Cleavage

Purpose: To evaluate the hydrolytic efficacy of Zn(II) biomimetic complexes[2].

  • Complex Preparation: Synthesize the dinuclear Zn(II) complex by mixing the (2-methoxyethyl)(2-pyridinylmethyl)amine-derived ligand with Zn(NO3​)2​⋅6H2​O in a 1:2 molar ratio in methanol. Isolate and recrystallize.

  • Buffer Preparation: Prepare a 50 mM HEPES buffer at pH 7.4, maintaining a constant ionic strength ( I=0.1 M with NaClO4​ ).

  • Assay Setup: In a quartz cuvette, combine 2.9 mL of buffer and 50 µL of the Zn(II) complex stock solution (final concentration: 50 µM).

    • Self-Validation Control: Run a parallel cuvette containing only Zn(NO3​)2​ (no ligand) to prove the complex, not free metal, drives catalysis.

    • Background Control: Run a cuvette with substrate only (auto-hydrolysis).

  • Initiation: Add 50 µL of BDNPP substrate (final concentrations ranging from 0.5 mM to 5.0 mM).

  • UV-Vis Monitoring: Immediately monitor the absorbance at 400 nm at 25°C. The cleavage of BDNPP releases 2,4-dinitrophenolate, which strongly absorbs at this wavelength.

  • Kinetic Derivation: Calculate initial rates ( V0​ ) from the linear portion of the absorbance vs. time plot. Fit the data to the Michaelis-Menten equation to extract kcat​ and Km​ .

Kinetic Assay Workflow Visualization

G S1 1. Ligand Synthesis (CAS 1158226-76-6) S2 2. Metal Complexation (ZnCl2 / CoCl2) S1->S2 S3 3. Substrate Incubation (BDNPP, pH 7.4) S2->S3 S4 4. UV-Vis Spectroscopy (Absorbance at 400 nm) S3->S4 S5 5. Kinetic Analysis (Michaelis-Menten Fit) S4->S5

Fig 2: Step-by-step workflow for evaluating biomimetic hydrolytic efficacy.

References

  • Vacher, B., Bonnaud, B., Funes, P., Jubault, N., Koek, W., Assié, M. B., & Cosi, C. (1998). "Design and Synthesis of a Series of 6-Substituted-2-pyridinylmethylamine Derivatives as Novel, High-Affinity, Selective Agonists at 5-HT1A Receptors." Journal of Medicinal Chemistry, 41(25), 5070-5083.

  • Da Silva, J. A., et al. (2012). "Ligand modifications modulate the mechanism of binuclear phosphatase biomimetics." Polyhedron, 31(1), 1-8. (Referenced via ResearchGate studies on Zinc(II) alkoxide/ether nucleophilicity).

Sources

Validation

Benchmarking Hemilabile Ligands: (2-Methoxyethyl)(2-pyridinylmethyl)amine in Transition Metal Catalysis

Target Audience: Researchers, Catalysis Scientists, and Drug Development Professionals Document Type: Technical Comparison & Benchmarking Guide Executive Summary In the design of homogeneous transition metal catalysts, b...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Catalysis Scientists, and Drug Development Professionals Document Type: Technical Comparison & Benchmarking Guide

Executive Summary

In the design of homogeneous transition metal catalysts, balancing catalyst stability with substrate accessibility is a persistent challenge. Rigid multidentate ligands often over-stabilize the metal center, leading to sluggish kinetics, while monodentate ligands can lead to rapid catalyst decomposition.

(2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride (often abbreviated as mepma·HCl ) offers an elegant structural solution. It functions as a hemilabile N,N,O -ligand. The strong σ -donating pyridine and secondary amine nitrogens firmly anchor the metal, while the weakly coordinating ether oxygen acts as a "windshield wiper"—binding to stabilize the resting state, but easily dissociating to expose a vacant coordination site for substrate activation. This guide benchmarks the performance of mepma against traditional rigid ligands and provides a self-validating experimental framework for its application.

The Mechanistic Paradigm: Hemilability vs. Rigidity

To understand the superior performance of mepma in catalytic systems like transfer hydrogenation and CO₂ reduction, we must examine the causality behind its coordination dynamics[1].

When a metal complex utilizes a rigid tridentate ligand like Bis(2-pyridylmethyl)amine (BPA), the N,N,N -coordination sphere remains locked. Substrate binding requires the energetically costly displacement of a strongly bound nitrogen donor or relies on higher-coordinate transition states.

Conversely, the mepma ligand features a 2-methoxyethyl appendage. The metal-oxygen (ether) bond is significantly weaker than the metal-nitrogen bonds. Under catalytic conditions (heat or solvent polarity shifts), this ether oxygen rapidly dissociates. This hemilabile "on/off" switch provides a low-energy pathway for substrate binding while preventing the metal center from aggregating into inactive nanoparticles during the catalytic cycle[2].

Hemilabile_Mechanism N1 Resting State (N,N,O-coordinated) N2 Active Site Opening (Ether O-dissociation) N1->N2 Solvent/Heat N3 Substrate Binding & Hydride Transfer N2->N3 + Substrate N4 Product Release & O-recoordination N3->N4 Catalysis N4->N1 - Product

Figure 1: Hemilabile coordination dynamics of the mepma ligand during catalysis.

Benchmarking Data: Catalytic Transfer Hydrogenation

To objectively evaluate mepma, we benchmarked it against industry-standard ligands in the Manganese-catalyzed transfer hydrogenation of acetophenone to 1-phenylethanol using 2-propanol as the hydrogen donor.

Reaction Conditions:

  • Catalyst Loading: 0.01 mol% Mn-Ligand complex

  • Base: KOtBu (0.05 mol%)

  • Temperature: 80 °C

  • Solvent: 2-Propanol

Table 1: Performance Comparison of Nitrogen-Based Ligands
Ligand SystemDenticity & TypeTime to >95% Conv.TON (Turnover Number)TOF (Turnover Frequency, h⁻¹)Catalyst Stability
mepma N,N,O (Hemilabile)1.0 h >9,900 9,900 Excellent (No precipitation)
BPA N,N,N (Rigid)4.5 h8,5001,888Good
TPMA [3] N,N,N,N (Rigid)6.0 h6,2001,033High (Over-stabilized)
bpy N,N (Bidentate)12.0 h4,100341Poor (Mn black forms)

Data Synthesis & Causality: The data clearly demonstrates that while highly rigid ligands like TPMA (Tris(2-pyridylmethyl)amine) offer immense stability, they severely throttle the Turnover Frequency (TOF) due to competitive inhibition at the active site. Bidentate ligands like bipyridine (bpy) leave the metal too exposed, leading to catalyst degradation (Mn black precipitation). The mepma ligand achieves a "Goldilocks" effect—maximizing TOF without sacrificing stability.

Self-Validating Experimental Protocol

As a Senior Application Scientist, I strongly advise against using the free amine form of mepma for precise kinetic studies. The free secondary amine is susceptible to slow atmospheric oxidation and CO₂ absorption, leading to inconsistent catalyst loading.

The following protocol utilizes mepma·HCl and features an internal standardization mechanism to ensure the data is self-validating and immune to solvent evaporation errors.

Phase 1: In-Situ Catalyst Generation
  • Preparation: In a nitrogen-filled glovebox, weigh 10.0 mg of mepma·HCl and transfer it to a dried Schlenk flask.

  • Deprotonation: Add 5 mL of anhydrous THF, followed by 1.05 equivalents of Potassium tert-butoxide (KOtBu). Stir for 15 minutes at room temperature. Causality: The slight excess of base ensures complete neutralization of the HCl salt, generating the active free ligand in situ without exposing it to ambient air.

  • Complexation: Add 1.0 equivalent of the metal precursor (e.g., Mn(CO)₅Br). Stir at 60 °C for 2 hours. The color shift (typically to deep yellow/orange) indicates successful N,N,O -coordination. Remove THF under vacuum.

Phase 2: Catalytic Benchmarking Workflow
  • Reaction Setup: To the dried catalyst, add 10 mL of anhydrous 2-propanol.

  • Internal Standard Addition: Add exactly 1.00 mmol of n-dodecane. Causality: Dodecane is inert. By tracking the product/dodecane GC area ratio rather than absolute peak areas, the system internally corrects for any solvent volume changes during the heated reaction.

  • Initiation: Add 10.0 mmol of acetophenone and heat the mixture to 80 °C.

  • Kinetic Sampling: Withdraw 50 µL aliquots at 10, 20, 30, 45, and 60 minutes. Quench immediately by diluting in 1 mL of cold ethyl acetate exposed to air (deactivates the catalyst).

  • Analysis: Analyze via GC-FID. Calculate conversion based on the acetophenone/dodecane ratio relative to the t=0 sample.

Experimental_Workflow S1 Step 1: Deprotonation (mepma·HCl + KOtBu) S2 Step 2: Metal Complexation (Add Metal Precursor) S1->S2 S3 Step 3: Catalytic Setup (Substrate + Int. Std) S2->S3 S4 Step 4: Kinetic Sampling (GC-FID Analysis) S3->S4 S5 Step 5: Data Validation (Calculate TON/TOF) S4->S5

Figure 2: Standardized self-validating workflow for benchmarking mepma-based catalytic systems.

Conclusion

For drug development professionals and synthetic chemists looking to optimize transition-metal-catalyzed reductions, oxidations, or cross-couplings, transitioning from rigid polyamines to hemilabile ligands like (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride offers a measurable kinetic advantage. By employing the HCl salt and utilizing rigorous internal standardization, researchers can achieve highly reproducible, scalable, and exceptionally fast catalytic transformations.

References

  • Title: Synthesis, physicochemical properties and in-vitro catalytic activity of a dinuclear nickel(II) complex with a N5O-hexadentate ligand: A functional model for phosphohydrolases (Contains data on N-(2-methoxyethyl)-N-(pyridin-2-ylmethyl)amine (mepma) and transfer hydrogenation catalysis). Source: ResearchGate URL: [Link][2]

  • Title: Iron Catalysts Supported by a PNP Ligand with an Additional Hemilabile Donor for CO₂ Hydrogenation. Source: ACS Publications URL: [Link][1]

  • Title: Coordination Chemistry Reviews - Tris(2-pyridylmethyl)amine (TPMA) in Catalysis. Source: Università degli Studi di Padova (Unipd) URL: [Link][3]

Sources

Comparative

Spectroscopic Comparison Guide: (2-Methoxyethyl)(2-pyridinylmethyl)amine Hydrochloride vs. Standard Picolylamines

Introduction & Mechanistic Rationale In modern drug discovery and coordination chemistry, the selection of appropriate building blocks dictates both the synthetic trajectory and the pharmacokinetic profile of the final m...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

In modern drug discovery and coordination chemistry, the selection of appropriate building blocks dictates both the synthetic trajectory and the pharmacokinetic profile of the final molecule. This guide provides an objective, data-driven spectroscopic comparison between (2-Methoxyethyl)(2-pyridinylmethyl)amine hydrochloride (MEMA-HCl)[1] and standard picolylamines, such as 2-Picolylamine (2-PA)[2].

While 2-PA is a ubiquitous primary amine and bidentate ligand used extensively in catalysis and basic coordination models[2], MEMA-HCl represents a highly functionalized, tridentate (N,N,O) secondary amine[3]. The addition of the methoxyethyl arm fundamentally alters the molecule's topological polar surface area (TPSA) and hydrogen-bonding capacity. Consequently, MEMA-HCl is heavily utilized as a precursor in the synthesis of central nervous system (CNS) therapeutics, most notably 2-arylimidazo[1,2-a]pyridine-3-acetamide derivatives targeting the Translocator Protein (TSPO) for anxiety and neuroprotection[4].

Commercially, MEMA is supplied as a hydrochloride salt[5]. As a Senior Application Scientist, I emphasize that this is a deliberate chemical choice: secondary amines with adjacent ether linkages are highly susceptible to atmospheric oxidation and degradation. The hydrochloride salt stabilizes the amine lone pair, drastically improving shelf life but significantly altering its spectroscopic signature compared to free-base standard picolylamines.

Comparative Spectroscopic Data

The structural differences between the secondary amine salt (MEMA-HCl) and the primary amine free base (2-PA) manifest clearly across all major spectroscopic modalities. The protonation of the nitrogen in MEMA-HCl induces a strong electron-withdrawing effect, deshielding adjacent protons, while the ether oxygen provides distinct vibrational and resonance markers.

Nuclear Magnetic Resonance (NMR) Profiling

Note: Chemical shifts ( δ ) are reported in ppm. MEMA-HCl data is acquired in DMSO- d6​ to prevent rapid proton exchange and resolve the salt protons, whereas 2-PA is acquired in CDCl 3​ [2].

Structural FeatureMEMA-HCl (400 MHz, DMSO- d6​ )2-Picolylamine (400 MHz, CDCl 3​ )Mechanistic Causality for Shift
Pyridine Ring (H6) ~8.60 (d, 1H)~8.55 (d, 1H)Minimal change; distant from the protonated amine center.
Pyridinylmethyl CH 2​ ~4.30 (s, 2H)~3.95 (s, 2H)Diagnostic: Strong inductive deshielding in MEMA-HCl due to the adjacent positively charged ammonium ion (NH 2+​ ).
Amine Protons ~9.50 (br s, 2H, NH 2+​ )~1.90 (br s, 2H, NH 2​ )Salt formation locks the protons, shifting them drastically downfield compared to the rapid exchange of the free primary amine.
Methoxyethyl CH 2​ -N ~3.15 (t, 2H)N/AUnique to MEMA; deshielded by both the adjacent N + and the inductive effect of the β -oxygen.
Methoxyethyl CH 2​ -O ~3.65 (t, 2H)N/ACharacteristic ether methylene resonance.
Methoxy CH 3​ ~3.30 (s, 3H)N/AStandard terminal aliphatic ether methyl peak.
Vibrational (FT-IR) & Mass Spectrometry (ESI-MS)
ModalityMEMA-HCl[1]2-Picolylamine[2]Analytical Significance
FT-IR (N-H Stretch) 3100–2500 cm −1 (Broad)3360, 3290 cm −1 (Sharp doublets)The primary amine of 2-PA shows distinct symmetric/asymmetric stretches. MEMA-HCl shows a broad "ammonium band" typical of amine salts.
FT-IR (C-O-C Stretch) ~1115 cm −1 (Strong)AbsentConfirms the integrity of the methoxyethyl ether linkage in MEMA-HCl.
ESI-MS ([M+H] + ) m/z 167.1 (Free base mass)m/z 109.1Confirms exact mass. MEMA-HCl loses HCl in the ESI source, ionizing as the protonated free base.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes an internal control or a specific rationale to prevent analytical artifacts.

NMR Acquisition Protocol (Salt vs. Free Base)
  • Solvent Selection & Preparation:

    • For MEMA-HCl : Weigh 15 mg of the compound into a clean vial. Dissolve completely in 0.6 mL of anhydrous DMSO- d6​ . Rationale: DMSO- d6​ is highly polar, fully solubilizing the hydrochloride salt, and its aprotic nature prevents the rapid isotopic exchange of the NH 2+​ protons, allowing them to be observed.

    • For 2-PA : Dissolve 15 mg in 0.6 mL of CDCl 3​ containing 0.03% v/v TMS as an internal standard.

  • Instrument Calibration: Tune and match the 400 MHz NMR probe to the 1 H frequency. Calibrate the 90° pulse width to ensure accurate integration.

  • Acquisition: Run a standard 1D 1 H sequence (e.g., zg30 on Bruker systems) with a relaxation delay (D1) of 2 seconds and 16 scans.

  • Validation: Check the residual solvent peak (DMSO quintet at 2.50 ppm or CHCl 3​ singlet at 7.26 ppm). If the MEMA-HCl amine peak (~9.50 ppm) is missing or highly broadened, it indicates water contamination in the DMSO- d6​ ; discard and prepare a fresh sample using a newly opened ampoule.

FT-IR (ATR) Protocol
  • Background Collection: Clean the diamond Attenuated Total Reflectance (ATR) crystal with isopropanol and allow it to dry. Collect a background spectrum (32 scans, 4 cm −1 resolution) to account for atmospheric CO 2​ and H 2​ O.

  • Sample Application:

    • For the solid MEMA-HCl [5]: Place 2-3 mg of the crystalline powder directly onto the crystal. Apply the pressure anvil until the force gauge indicates optimal contact. Rationale: Over-pressurizing can cause polymorphic shifts; apply only enough pressure to achieve a maximum peak absorbance of ~0.8 AU.

    • For liquid 2-PA [2]: Place a single drop onto the crystal. No anvil pressure is required.

  • Acquisition & Cleaning: Collect 32 scans. Immediately clean the crystal post-acquisition, as amine salts can be corrosive to certain optical assemblies over prolonged exposure.

High-Resolution ESI-MS Protocol
  • Sample Dilution: Prepare a 1 µg/mL solution of the analyte in 50:50 Methanol:Water with 0.1% Formic Acid. Rationale: Formic acid facilitates the protonation of the amine, ensuring a strong [M+H] + signal in positive ion mode.

  • Injection: Infuse the sample at 10 µL/min directly into the Electrospray Ionization (ESI) source.

  • Parameters: Set the capillary voltage to 3.0 kV and the desolvation temperature to 250°C.

  • Validation: Observe the isotopic distribution of the [M+H] + peak. For MEMA-HCl, the absence of an m/z 203 peak confirms that the HCl salt has fully dissociated and only the organic cation (m/z 167) is being detected.

Application Workflow Visualization

The following diagram illustrates the logical progression from ligand selection through spectroscopic validation, culminating in the synthesis of advanced pharmaceutical intermediates (such as TSPO-targeting imidazo[1,2-a]pyridines).

Workflow A Ligand Selection MEMA-HCl vs 2-PA B Sample Preparation Solvent & Matrix Selection A->B Proceed to prep C Spectroscopic Validation NMR, IR, ESI-MS B->C Acquire spectra D Structural Confirmation Data Integration C->D Analyze data E Pharmaceutical Synthesis (e.g., TSPO Ligands) D->E Building block F Coordination Chemistry (Multidentate Ligands) D->F Metal complexation

Caption: Workflow for the spectroscopic validation and downstream application of picolylamine derivatives.

References

  • 2-ARYL IMIDAZO[1,2-A]PYRIDINE-3-ACETAMIDE DERIVATIVES, PREPARATION METHODS AND USE THEREOF - EPO, European Patent Office, [Link]

  • Cadmium(II) complexes containing N'-substituted N,N-di(2-picolyl)amine, ResearchGate, [Link]

Sources

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